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Compound of Interest

Compound Name: Fenthion

Cat. No.: B1672539

Introduction

Fenthion is an organothiophosphate insecticide that has been historically utilized for the
control of a wide range of sucking and chewing pests, including fruit flies (Diptera: Tephritidae),
which are significant economic pests in fruit orchards worldwide.[1][2][3] It functions as a
contact and stomach poison with respiratory action.[1] Due to its efficacy against both adult
flies and, in some cases, larvae within the fruit, it has been a tool in integrated pest
management (IPM) programs.[4][5] However, due to concerns regarding toxicity and
environmental impact, the use of fenthion has been restricted or discontinued in many regions,
making it critical for researchers to understand its application and efficacy in the context of
developing alternatives.[3][6][7] These notes provide detailed protocols and data related to its
use for scientific and research purposes.

Mechanism of Action: Acetylcholinesterase Inhibition

Like other organophosphate insecticides, fenthion's mode of action is the inhibition of the
enzyme acetylcholinesterase (AChE).[1][2][8] In a normal cholinergic synapse, the
neurotransmitter acetylcholine (ACh) is released into the synaptic cleft, binds to postsynaptic
receptors to propagate a nerve impulse, and is then rapidly hydrolyzed into choline and acetic
acid by AChE. This breakdown terminates the signal. Fenthion irreversibly binds to the active
site of AChE, inactivating the enzyme.[8][9] This leads to an accumulation of ACh in the
synapse, causing continuous and excessive stimulation of postsynaptic receptors, resulting in
nerve function disruption, paralysis, and ultimately, the death of the insect.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1672539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

